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Compound of Interest

Compound Name: Propyl cyanoacetate

Cat. No.: B077304 Get Quote

CAS Number: 14447-15-5

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of propyl cyanoacetate, a

versatile reagent in organic synthesis. This document details its chemical properties, safety

information, and key applications, with a focus on experimental protocols and reaction

mechanisms relevant to research and development.

Chemical and Physical Properties
Propyl cyanoacetate is a colorless to light yellow liquid.[1][2] Its key physical and chemical

properties are summarized in the table below for easy reference.
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Property Value Source

CAS Number 14447-15-5 [1][3][4]

Molecular Formula C₆H₉NO₂ [1][2][3]

Molecular Weight 127.14 g/mol [1][2][3]

Boiling Point 216 °C [1]

Flash Point 108 °C [1]

Density 1.03 g/cm³ [1]

Refractive Index 1.4200-1.4230 [1]

Water Solubility Insoluble [1]

Appearance
Colorless to light yellow clear

liquid
[1][2]

Safety Data Sheet (SDS) Summary
A thorough understanding of the safety profile of propyl cyanoacetate is critical for its handling

in a laboratory setting. The following table summarizes the key hazard and precautionary

statements.
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Category Information Source

GHS Pictogram Warning [5]

Hazard Statements

H302: Harmful if swallowed.

H312: Harmful in contact with

skin. H315: Causes skin

irritation. H319: Causes

serious eye irritation. H332:

Harmful if inhaled.

[2][5]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P264: Wash skin

thoroughly after handling.

P270: Do not eat, drink or

smoke when using this

product. P271: Use only

outdoors or in a well-ventilated

area. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[2][5][6]

First Aid (Eyes)

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2][5]

First Aid (Skin)
P302 + P352: IF ON SKIN:

Wash with plenty of water.
[2][5]

First Aid (Inhalation)

P304 + P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.

[2][5]

First Aid (Ingestion) P301 + P312: IF

SWALLOWED: Call a POISON

[2]
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CENTER/doctor if you feel

unwell.

Applications in Organic Synthesis
Propyl cyanoacetate is a valuable building block in organic synthesis, primarily due to the

reactivity of its active methylene group, which is positioned between the cyano and ester

functionalities. This makes it a key reactant in various carbon-carbon bond-forming reactions.

Its primary applications include:

Knoevenagel Condensation: As a classic active methylene compound, propyl cyanoacetate
readily undergoes Knoevenagel condensation with aldehydes and ketones to form

substituted alkenes. This reaction is fundamental in the synthesis of a wide array of

compounds.

Synthesis of Heterocyclic Compounds: The condensation products derived from propyl
cyanoacetate can be further cyclized to generate various heterocyclic systems, which are

prevalent in pharmaceuticals and agrochemicals.

Precursor to Biologically Active Molecules: The cyanoacetate moiety is a common feature in

many biologically active molecules. Propyl cyanoacetate serves as a starting material for

the synthesis of compounds with potential therapeutic applications.

Experimental Protocols
While specific experimental conditions should be optimized for each unique transformation, the

following section provides a detailed, generalized protocol for a common application of propyl
cyanoacetate: the Knoevenagel condensation.

General Protocol for Knoevenagel Condensation
This protocol describes the base-catalyzed condensation of an aldehyde with propyl
cyanoacetate.

Materials:
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Aldehyde (1.0 mmol)

Propyl cyanoacetate (1.0 mmol)

Basic catalyst (e.g., piperidine, 0.1 mmol)

Solvent (e.g., toluene, 10 mL)

Anhydrous sodium sulfate

Round-bottom flask

Magnetic stirrer

Reflux condenser (with a Dean-Stark trap, if necessary, to remove water)

Standard workup and purification equipment (separatory funnel, rotary evaporator,

chromatography supplies)

Procedure:

To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add the

aldehyde (1.0 mmol) and propyl cyanoacetate (1.0 mmol) in the chosen solvent (10 mL).

Add a catalytic amount of the base (e.g., piperidine, 0.1 mmol).

Heat the reaction mixture to reflux. The progress of the reaction can be monitored by Thin

Layer Chromatography (TLC).

Once the reaction is complete (typically after several hours), cool the mixture to room

temperature.

Wash the reaction mixture with water to remove the catalyst and any water-soluble

byproducts.

Separate the organic layer and dry it over anhydrous sodium sulfate.

Remove the solvent under reduced pressure using a rotary evaporator.
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Purify the crude product by recrystallization or column chromatography to obtain the desired

α,β-unsaturated cyanoacrylate product.

Reaction Mechanisms and Pathways
To provide a deeper understanding of the chemical transformations involving propyl
cyanoacetate, this section illustrates the mechanism of the Knoevenagel condensation using

the DOT language for visualization.

Knoevenagel Condensation Mechanism
The following diagram outlines the key steps in the base-catalyzed Knoevenagel condensation

of propyl cyanoacetate with an aldehyde.
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Propyl Cyanoacetate
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Start

Reaction Setup:
- Add reactants and solvent

- Add catalyst

Reaction:
- Heat to reflux

- Monitor by TLC

Aqueous Workup:
- Cool reaction

- Wash with water
- Separate layers

Drying and Concentration:
- Dry organic layer (e.g., Na2SO4)

- Remove solvent in vacuo

Purification:
- Column chromatography or

- Recrystallization

Product Analysis:
- NMR, IR, Mass Spec

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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